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Compound of Interest

Compound Name: Tetrazene explosive

Cat. No.: B1229821

MTX-1 Outperforms Tetrazene as a Highly Stable
Primer Sensitizer

A comprehensive analysis of experimental data reveals that MTX-1, a novel energetic material,
demonstrates superior thermal and hydrolytic stability compared to the traditionally used primer
sensitizer, tetrazene, while maintaining comparable safety and performance characteristics.
These findings position MTX-1 as a promising replacement for tetrazene in ordnance
applications, particularly where enhanced stability is a critical requirement.

Researchers and scientists in the field of energetic materials have long sought a more stable
alternative to tetrazene, a compound widely used to sensitize primer mixes in both percussion
and stab applications.[1][2][3][4] While effective, tetrazene is known for its low thermal and
hydrolytic stability, which can compromise the shelf life and reliability of munitions.[1][2][5] A
potential replacement, MTX-1 (1-[(2E)-3-(1H-tetrazol-5-yl)triaz-2-en-1-
ylidene]Jmethanediamine), has emerged, showing significant improvements in stability without
sacrificing essential performance metrics.[1][3][4]

Comparative Performance Analysis: Tetrazene vs. MTX-1

A direct comparison of key performance indicators highlights the advantages of MTX-1. The
following table summarizes the available quantitative data from various studies.
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Performance Metric Tetrazene MTX-1 Source(s)

Thermal Stability

DSC Exotherm Peak 144 °C 214 °C [2][6]
Weight Loss at 90 °C

36% 4% [1](2]
(167 hrs)
Hydrolytic Stability
Decomposition in

Decomposes Stable [21[7]

Boiling Water

Nearly quantitative
Recovery after 119

) - recovery (<1% [6]

days in water N
decomposition)

Sensitivity
Impact Sensitivity Less sensitive Exceeds Tetrazene [1][6]
Friction Sensitivity Comparable Comparable [2][6]
ESD Sensitivity Comparable Comparable [2][6]
Primer Performance

o Slightly more efficient
Sensitization of BLS ] )

(high standard Nearly equivalent [2][6]

Mixes o
deviation)

Key Findings from Experimental Data

The data clearly indicates that MTX-1 possesses significantly enhanced thermal stability.
Differential Scanning Calorimetry (DSC) shows a much higher decomposition temperature for
MTX-1 (214 °C) compared to tetrazene (144 °C).[2][6] Furthermore, thermogravimetric analysis
(TGA) at a sustained temperature of 90 °C reveals a dramatic difference in material
degradation, with tetrazene losing 36% of its weight over 167 hours, while MTX-1 loses only
4% in the same period.[1][2] This superior thermal stability is a critical advantage for
applications involving high temperatures or long-term storage.
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In terms of hydrolytic stability, MTX-1 again shows marked superiority. Tetrazene is known to
decompose in boiling water, whereas MTX-1 can be re-isolated nearly unchanged after
prolonged exposure to water for approximately 120 days.[2][6] This property is crucial for the
reliability of munitions in humid environments.

Regarding sensitivity, which is the primary function of these compounds in primers, MTX-1
demonstrates an impact sensitivity that exceeds that of tetrazene.[1][6] However, its sensitivity
to friction and electrostatic discharge (ESD) are comparable to tetrazene, indicating a similar
safety profile in handling and processing.[2][6] When tested in primer compositions, specifically
with basic lead styphnate (BLS), MTX-1 provides nearly equivalent sensitization, suggesting it
can be a drop-in replacement for tetrazene in many existing formulations.[2][6] It is suggested
that using 5-8% of MTX-1 could provide equivalent sensitivity to the typical 2-5% of tetrazene
used in primer mixes.[1]

Experimental Methodologies

The performance characteristics of tetrazene and MTX-1 were evaluated using a suite of
standardized testing protocols for energetic materials. The following sections detail the
methodologies employed in the key comparative experiments.

Thermal Stability Analysis

Differential Scanning Calorimetry (DSC): DSC measurements were performed to determine the
thermal behavior and decomposition temperatures of both compounds. Samples of
approximately 0.12-0.13 mg were placed in hermetically sealed aluminum pans. The
temperature was ramped from 50 °C to 300 °C at a constant heating rate of 20 °C per minute
to identify the exothermic decomposition peak.[1]

Thermogravimetric Analysis (TGA): Isothermal TGA was used to assess the long-term thermal
stability. Samples were heated to 90 °C and then held at this temperature for an extended
period (e.g., 10,000 minutes or 167 hours). The weight loss of the sample over time was
recorded to quantify the rate of decomposition.[1][6]

Hydrolytic Stability Test

To evaluate hydrolytic stability, a sample of MTX-1 was exposed to water for an extended
period of 119 days. Following this period, the solid material was recovered and analyzed to
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determine the extent of decomposition. The near-quantitative recovery of unchanged MTX-1
indicated its high resistance to hydrolysis.[6] For tetrazene, its known instability in boiling water
serves as a qualitative benchmark for its hydrolytic susceptibility.[2][7]

Sensitivity Testing

Impact Sensitivity (Ball Drop Test): The impact sensitivity was evaluated using a ball drop
apparatus. This test determines the height from which a standard weight must be dropped to
cause the explosive material to detonate in 50% of trials. The results for MTX-1 indicated a
higher sensitivity to impact compared to tetrazene.[2][6]

Friction Sensitivity: A friction sensitivity tester, such as the FSKM-PEX, is used to determine the
response of the material to frictional stimuli. The test measures the probability of ignition at a
given frictional force. The results showed that MTX-1 and tetrazene have comparable
sensitivity to friction.[2][6][7]

Electrostatic Discharge (ESD) Sensitivity: ESD sensitivity testing determines the susceptibility
of the material to initiation by an electrical spark. The test involves subjecting the material to
sparks of varying energy levels to find the minimum energy required for ignition. Both MTX-1
and tetrazene were found to have similar ESD sensitivities.[2][6]

Primer Performance Evaluation

The ability of the compounds to sensitize a primary explosive was assessed by incorporating
them into a primer composition. A common method involves mixing the sensitizer (e.g., 5% by
weight) with a primary explosive like basic lead styphnate (BLS) (95% by weight). This mixture
Is then pressed into a standard primer cup, such as a PVU-12. The performance is evaluated
by initiating the primer with a firing pin and measuring the resulting output or by conducting a
statistical analysis of the firing probability at different impact energies (e.g., using the Bruceton
method).[6][8]

Experimental Workflow Visualization

The following diagram illustrates the typical experimental workflow for the comparative
evaluation of primer sensitizers like tetrazene and MTX-1.
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Caption: Experimental workflow for comparing primer sensitizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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